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Compound of Interest |

Compound Name: 4-Chloro-2-methoxybenzyl alcohol
CAS No.: 90296-27-8
Cat. No.: B1351842

CAS Number: 55685-75-1 Molecular Formula: CsHoClO2 Molecular Weight: 172.61 g/mol [1]

Executive Summary

4-Chloro-2-methoxybenzyl alcohol is a halogenated anisole derivative serving as a critical
building block in medicinal chemistry. Its structural duality—offering both a nucleophilic hydroxyl
group and an electrophilic aromatic core—makes it an essential intermediate for synthesizing
kinase inhibitors, viral polymerase inhibitors, and anti-inflammatory agents. This guide provides
a rigorous analysis of its physicochemical properties, synthesis protocols, and handling
requirements for research and development applications.

Chemical Identity & Physical Properties[1][3][4]
Structural Identification

The compound features a benzene ring substituted with a chlorine atom at the para position
relative to the hydroxymethyl group, and a methoxy group at the ortho position. This 1,2,4-
substitution pattern imparts specific electronic properties, directing subsequent electrophilic
aromatic substitutions.
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Identifier Value

IUPAC Name (4-Chloro-2-methoxyphenyl)methanol
SMILES COC1=C(CO)C=CC(Cl)=C1

INChl Key AXXPZAITCCIOIA-UHFFFAOYSA-N
MDL Number MFCD02683547

Physicochemical Data Profile

The following data aggregates experimental values and high-confidence predictive models
suitable for process engineering calculations.

Property Value / Range Condition / Note

Pale cream to off-white )
Appearance ) ) Solid state at STP
crystalline solid

Melting Point 46 — 52 °C Experimental range [1, 2]
Boiling Point ~196.5 £ 25.0 °C Predicted at 760 mmHg
Density 1.243 £ 0.06 g/cm3 Predicted
Flash Point >110 °C (230 °F) Closed Cup [2]

- Soluble in MeOH, EtOH, o N
Solubility Limited water solubility

DMSO, CHzClz

pKa ~14.2 (Alcoholic OH) Predicted

Synthesis & Production Methodology
Primary Synthetic Route: Aldehyde Reduction

The most reliable laboratory-scale synthesis involves the chemoselective reduction of 4-chloro-
2-methoxybenzaldehyde. This method is preferred over the hydrolysis of benzyl chlorides due
to milder conditions and higher functional group tolerance.

Reaction Stoichiometry:
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Substrate: 4-Chloro-2-methoxybenzaldehyde (1.0 eq)

Reagent: Sodium Borohydride (NaBHa4) (0.5-1.0 eq)

Solvent: Methanol or Ethanol (Anhydrous)

Temperature: 0 °C to Room Temperature

Protocol Workflow:

¢ Dissolution: Dissolve 4-chloro-2-methoxybenzaldehyde in anhydrous methanol (0.5 M
concentration).

« Activation: Cool the solution to 0 °C in an ice bath to suppress over-reduction or side
reactions.

¢ Reduction: Add NaBHa4 portion-wise over 15 minutes. Evolution of hydrogen gas will occur.

o Completion: Allow the mixture to warm to room temperature and stir for 1-2 hours. Monitor
via TLC (Hexane:EtOAc 7:3).

e Quench: Quench excess hydride with dilute HCI or saturated NH4Cl solution.

« |solation: Concentrate under reduced pressure, extract with dichloromethane, dry over
NazS0a4, and recrystallize from hexane/ethyl acetate if necessary.

Synthesis Pathway Visualization

The following diagram illustrates the reduction pathway and potential downstream
transformations.

NaBH4 / MeOH
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Fig 1. Synthesis of 4-Chloro-2-methoxybenzyl Alcohol via Carbonyl Reduction
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Figure 1: Synthesis workflow from the aldehyde precursor to the alcohol and subsequent
activation to the benzyl chloride.[2]

Spectroscopic Characterization

For quality control (QC) and structural validation, the following spectral characteristics are
diagnostic.

Nuclear Magnetic Resonance (*H NMR)
Solvent: CDClIs, 400 MHz

0 7.30 (d, J=8.0 Hz, 1H): Aromatic proton at C6 (ortho to alkyl group).

0 6.90-7.00 (m, 2H): Overlapping aromatic protons at C3 and C5 (adjacent to Cl/OMe).

e 0 4.65 (s, 2H): Benzylic methylene protons (-CH20H). This signal may appear as a doublet if
coupling to the hydroxyl proton is resolved.

e 0 3.85 (s, 3H): Methoxy group protons (—OCHs).

0 ~2.0-2.5 (br s, 1H): Hydroxyl proton (—OH), shift varies with concentration and moisture.

Infrared Spectroscopy (FT-IR)

e 3200-3400 cm~1: Broad O-H stretch (Intermolecular H-bonding).

2850-2950 cm~1: C—H stretching (Aliphatic).

1580-1600 cm~1: C=C Aromatic ring stretch.

1250 cm~1: C-O-C asymmetric stretch (Aryl alkyl ether).

1030 cm~1: C-O stretch (Primary alcohol).

Applications in Drug Development

4-Chloro-2-methoxybenzyl alcohol is rarely the final active pharmaceutical ingredient (API);
rather, it is a "linker" scaffold.
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Key Reactivity & Usage

Alkylating Agent Precursor: The alcohol is routinely converted to 4-chloro-2-methoxybenzyl
chloride (via SOCI2) or bromide (via PBr3). These halides are potent electrophiles used to N-
alkylate heterocycles (e.g., pyrazoles, imidazoles) in the synthesis of kinase inhibitors.

Protecting Group Chemistry: The 2-methoxybenzyl (PMB-like) moiety can serve as a
removable protecting group for amines or alcohols, with the chlorine atom providing a handle
for late-stage cross-coupling (e.g., Suzuki-Miyaura) to diversify the library.

Viral Polymerase Inhibitors: Research indicates this benzyl fragment is used in designing
non-nucleoside inhibitors where the methoxy group provides steric and electronic
complementarity to the binding pocket [3].

Safety & Handling Protocol (MSDS Summary)

Signal Word:WARNING

Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.[3]

Causes serious eye irritation.

Eye Irritation H319
[31[4]

May cause respiratory
STOT-SE H335 T
irritation.[4]

Handling Guidelines:

Storage: Store at 2—8 °C under an inert atmosphere (Argon/Nitrogen). Benzyl alcohols are
prone to air oxidation to the corresponding aldehyde/acid over time.

PPE: Wear nitrile gloves, safety goggles, and use a fume hood to avoid inhalation of
dust/vapors.

Spill Response: Sweep up solid spills to avoid dust generation. Dissolve residue in acetone
for disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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